Cas no 1247189-55-4 (3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID)

• Product Name: 3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID
• CAS No: 1247189-55-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4580394
• Update Time: 2025-05-21

3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID

• Inchi： 1S/C12H13NO3/c1-7-3-4-8(2)9(5-7)10-6-11(12(14)15)16-13-10/h3-5,11H,6H2,1-2H3,(H,14,15)
• InChI Key： XCEGVXYQUJAHLU-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)CC(C2=CC(C)=CC=C2C)=N1

Additional information on 3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID

Introduction to 3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID (CAS No. 1247189-55-4)

3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID, identified by the CAS number 1247189-55-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the oxazole family, characterized by a five-membered ring containing an oxygen atom and two carbon atoms. The presence of a carboxylic acid group at the 5-position and a substituted phenyl ring at the 3-position imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structure of 3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID exhibits a balance of rigidity and flexibility, which is crucial for its biological activity. The dimethylphenyl substituent at the 3-position enhances lipophilicity, facilitating better membrane penetration and interaction with biological targets. The carboxylic acid moiety at the 5-position serves as a potential site for hydrogen bonding and further functionalization, making it an attractive candidate for designing novel bioactive molecules.

In recent years, there has been growing interest in oxazole derivatives due to their diverse pharmacological properties. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer activities. The synthesis of 3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID involves multi-step organic reactions, typically starting from readily available precursors such as 2,5-dimethylbenzaldehyde and malonic acid derivatives. The reaction pathway often includes cyclization steps to form the oxazole ring followed by functional group transformations to introduce the carboxylic acid moiety.

One of the most compelling aspects of this compound is its potential in drug design. The flexibility of the dihydropyrazole core allows for structural modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. Researchers have been exploring derivatives of this compound to enhance their binding affinity to specific biological targets. For instance, modifications at the dimethylphenyl group can alter the electronic properties of the molecule, influencing its interactions with enzymes and receptors.

The biological activity of 3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID has been investigated in several preclinical studies. These studies suggest that it may possess inhibitory effects on various enzymes involved in inflammatory pathways. The carboxylic acid group is particularly important in mediating these interactions, as it can engage in hydrogen bonding with polar residues in the enzyme active site. This has led to interest in developing analogs of this compound as potential therapeutic agents for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the synthetic accessibility of this compound makes it an attractive building block for medicinal chemists. The availability of multiple synthetic routes allows for rapid screening and optimization of derivatives. Advances in computational chemistry have also facilitated the design of novel analogs based on virtual screening methods. These approaches leverage large databases of chemical structures and their known biological activities to predict promising candidates for further experimental validation.

In conclusion,3-(2,5-DIMETHYLPHENYL)-4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLIC ACID (CAS No. 1247189-55-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug discovery, with potential applications in treating various diseases. The ongoing research into its derivatives underscores its importance as a starting point for developing novel therapeutic agents.